Cas no 215865-04-6 (Phenol, 4-cyclohexyl-2-(1,1,3,3-tetramethylbutyl)-)

Phenol, 4-cyclohexyl-2-(1,1,3,3-tetramethylbutyl)- structure
215865-04-6 structure
Product Name:Phenol, 4-cyclohexyl-2-(1,1,3,3-tetramethylbutyl)-
CAS No:215865-04-6
MF:C20H32O
MW:288.467486381531
CID:1402045
Update Time:2024-08-16

Phenol, 4-cyclohexyl-2-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-cyclohexyl-2-(1,1,3,3-tetramethylbutyl)-
    • Inchi: 1S/C20H32O/c1-19(2,3)14-20(4,5)17-13-16(11-12-18(17)21)15-9-7-6-8-10-15/h11-13,15,21H,6-10,14H2,1-5H3
    • InChI Key: FKGCDDGSDUIDNS-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2CCCCC2)C=C1C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 288.24546

Experimental Properties

  • Density: 0.955±0.06 g/cm3(Predicted)
  • Boiling Point: 379.5±21.0 °C(Predicted)
  • PSA: 20.23
  • pka: 10.55±0.43(Predicted)
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